Cas no 1380088-20-9 (3-(Azidomethyl)aniline)

• Product Name: 3-(Azidomethyl)aniline
• CAS No: 1380088-20-9
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 6322044
• PubChem ID: 18329597
• Update Time: 2025-10-29

3-(Azidomethyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-4745376
• 3-(azidomethyl)aniline
• 1380088-20-9
• 3-(Azidomethyl)aniline

• Inchi： 1S/C7H8N4/c8-7-3-1-2-6(4-7)5-10-11-9/h1-4H,5,8H2
• InChI Key： DVZQUGMAVTTXQM-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(CN=[N+]=[N-])=C1

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.4Ų

Additional information on 3-(Azidomethyl)aniline

Recent Advances in the Application of 3-(Azidomethyl)aniline (CAS: 1380088-20-9) in Chemical Biology and Pharmaceutical Research

3-(Azidomethyl)aniline (CAS: 1380088-20-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of both an azide (-N3) and an aniline (-NH2) functional group, serves as a valuable building block for the synthesis of more complex molecules, particularly in the fields of bioconjugation, drug discovery, and materials science. The azide group enables click chemistry reactions, while the aniline moiety provides a handle for further derivatization, making this compound a powerful tool for researchers.

Recent studies have explored the use of 3-(Azidomethyl)aniline in the development of novel drug candidates and bioconjugates. One notable application is its incorporation into antibody-drug conjugates (ADCs), where the azide group facilitates site-specific conjugation to antibodies via strain-promoted azide-alkyne cycloaddition (SPAAC) or copper-catalyzed azide-alkyne cycloaddition (CuAAC). This approach has been shown to improve the homogeneity and therapeutic efficacy of ADCs, addressing some of the challenges associated with traditional conjugation methods. Additionally, the compound has been employed in the synthesis of small-molecule inhibitors targeting various disease-relevant proteins, leveraging its ability to form stable covalent bonds with biological targets.

In the realm of chemical biology, 3-(Azidomethyl)aniline has been utilized as a probe for studying protein-ligand interactions and cellular processes. Its azide functionality allows for bioorthogonal labeling, enabling researchers to track and visualize biomolecules in live cells with minimal interference from endogenous cellular components. Recent work has demonstrated the successful application of this compound in activity-based protein profiling (ABPP), where it has been used to identify and characterize enzyme activity in complex biological samples. These studies highlight the compound's potential as a tool for uncovering new biological insights and therapeutic targets.

The synthesis and characterization of 3-(Azidomethyl)aniline have also been the subject of recent investigations. Advances in synthetic methodologies have led to improved yields and purity, making the compound more accessible for research applications. Furthermore, spectroscopic and computational studies have provided deeper insights into its structural and electronic properties, which are critical for understanding its reactivity and guiding its application in various contexts. These developments underscore the importance of this compound as a foundational element in modern chemical and pharmaceutical research.

Looking ahead, the continued exploration of 3-(Azidomethyl)aniline is expected to yield further innovations in drug discovery and chemical biology. Its unique combination of functional groups and reactivity makes it a promising candidate for the development of next-generation therapeutics and diagnostic tools. As researchers uncover new applications and refine existing methodologies, this compound is poised to play an increasingly central role in advancing our understanding of biological systems and improving human health.